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Compound of Interest

Compound Name: Ethyl 3-propylhex-2-enoate

CAS No.: 10297-63-9

Cat. No.: B2751975

Get Quote

Executive Summary
Ethyl 3-propylhex-2-enoate is an

-unsaturated ester commonly utilized as a fragrance intermediate or a building block in organic
synthesis. Its disposal requires strict adherence to protocols for flammable organic liquids with
potential skin sensitizing properties (due to its Michael acceptor structure).

Immediate Action Required:

Waste Classification: Hazardous Waste (Ignitable, D001).

Primary Disposal Method: High-temperature incineration.

Prohibited: Do not discharge into municipal sewer systems or trash.

Chemical Identification & Hazard Assessment
Before initiating disposal, verify the chemical identity and associated hazards. Due to the

specific branching of this molecule, safety data is often extrapolated from structurally similar
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-unsaturated esters (e.g., Ethyl 2-hexenoate).

Physicochemical Properties
Property Data / Estimate Relevance to Disposal

Chemical Structure -unsaturated ester
Reactive Michael acceptor;

potential sensitizer.

Physical State Colorless to pale yellow liquid
Requires leak-proof secondary

containment.

Flash Point ~50–70°C (Estimated)

Classified as Combustible or

Flammable depending on

purity.

Water Solubility Low / Insoluble
Will float on water; requires

organic solvent spill kits.

Reactivity Stable under normal conditions
Avoid strong oxidizers and

strong bases (hydrolysis risk).

Hazard Profile (GHS Classification)
H226: Flammable liquid and vapor.[1]

H315/H319: Causes skin and serious eye irritation.[2]

H317: May cause an allergic skin reaction (Characteristic of conjugated enoates).

Pre-Disposal Handling & Segregation
Segregation Logic
Proper segregation prevents dangerous chemical reactions in the waste stream.

Compatible: Non-halogenated organic solvents (Acetone, Ethyl Acetate, Hexane).

Incompatible: Strong oxidizers (Nitric acid, Peroxides), Strong bases (Sodium hydroxide).

Stabilization
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Ensure the waste is stable. If the material contains peroxides (rare for this specific ester but

possible in aged ether-containing mixtures), test with peroxide strips before consolidation.

Container Specifications
Material: High-Density Polyethylene (HDPE) or Glass (Amber).

Headspace: Leave 10% headspace to allow for thermal expansion.

Labeling: Must be labeled "Hazardous Waste" with the specific constituent "Ethyl 3-
propylhex-2-enoate" clearly written.

Disposal Workflow Decision Tree
The following diagram outlines the logical decision process for disposing of Ethyl 3-propylhex-
2-enoate, ensuring regulatory compliance and safety.
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Waste: Ethyl 3-propylhex-2-enoate

Is it mixed with other chemicals?

Analyze Mixture Compatibility

Yes

Contains Halogens? (Cl, Br, F)

No (Pure)

Segregate: Halogenated Waste Stream

Yes

Segregate: Non-Halogenated Organic

No

Transfer to HDPE/Glass Container

Label: 'Hazardous Waste - Flammable'

Store in Flammable Cabinet (< 90 Days)

Ship to TSDF for Incineration

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of Ethyl 3-propylhex-2-enoate.
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Detailed Disposal Procedures
Small-Scale (Laboratory) Disposal
For quantities < 5 Liters:

PPE Required: Nitrile gloves, safety goggles, and flame-retardant lab coat.

Collection: Pour waste into a designated "Non-Halogenated Organic Solvent" waste carboy.

Rinsing: Triple-rinse the original container with a compatible solvent (e.g., ethanol or

acetone). Add rinsate to the waste carboy.

Defacing: Deface the original label and mark "Empty" before disposing of the glass/plastic

container in standard lab trash (if compliant with local policy) or glass recycling.

Large-Scale (Process) Disposal
For quantities > 5 Liters:

Bonding & Grounding: When transferring between metal containers, always ground the

source and receiving vessels to prevent static discharge ignition.

Drumming: Use UN-rated steel drums (1A1) or poly drums (1H1).

Professional Removal: Contract a licensed Treatment, Storage, and Disposal Facility

(TSDF).

Disposal Code: Assign EPA Waste Code D001 (Ignitability).

Incineration Parameters
The ultimate fate of this molecule should be thermal destruction.

Method: Rotary Kiln Incineration.

Temperature: > 1000°C.

Residence Time: > 2 seconds.
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Rationale: Complete combustion converts the ester into Carbon Dioxide (

) and Water (

), eliminating environmental toxicity.

Emergency Response: Spills
Scenario: A 500mL bottle of Ethyl 3-propylhex-2-enoate shatters on the floor.

Evacuate & Ventilate: Immediately alert nearby personnel and open windows/turn on fume

hoods. Remove all ignition sources (Bunsen burners, hot plates).

PPE: Don dual-layer nitrile gloves and a respirator if vapors are strong (Organic Vapor

cartridge).

Containment: Use a non-combustible absorbent (vermiculite, sand, or commercial spill

pads). Do not use paper towels as they increase flammability surface area.

Cleanup:

Cover the spill from the outside moving inward.

Scoop absorbed material into a hazardous waste bag or bucket using non-sparking tools.

Clean the surface with a detergent solution to remove oily residue.

Disposal: Label the debris as "Debris contaminated with Flammable Liquid" and dispose of

via the hazardous waste stream.

Regulatory Compliance
United States (EPA/RCRA)

Status: Not explicitly listed on the P-list or U-list.

Characteristic Waste: Classified as D001 (Ignitable) if flash point < 60°C.

TSCA: Ensure R&D exemption compliance if the substance is not on the TSCA inventory.
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European Union (REACH/CLP)
Waste Code (EWC):07 01 04* (other organic solvents, washing liquids and mother liquors).

Classification: Hazardous waste; incineration required.

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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